Cas no 847906-32-5 (1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-)

• Product Name: 1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
• CAS No: 847906-32-5
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 3222073
• PubChem ID: 22259198
• Update Time: 2025-04-21

1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
• 5,7-dimethyl-1H-indazole-3-carbonitrile
• DTXSID501280339
• 847906-32-5
• SCHEMBL5768156
• LNTUKRXOERVQEC-UHFFFAOYSA-N

• Inchi： 1S/C10H9N3/c1-6-3-7(2)10-8(4-6)9(5-11)12-13-10/h3-4H,1-2H3,(H,12,13)
• InChI Key： LNTUKRXOERVQEC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2C)C(C#N)=N1

Computed Properties

• Exact Mass: 171.079647300Da
• Monoisotopic Mass: 171.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų